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Compound of Interest

Compound Name: WEHI-9625

Cat. No.: B10824098 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the disposal of WEHI-9625, a tricyclic sulfone and a first-in-class inhibitor of

apoptosis. Adherence to these guidelines is crucial for maintaining a safe laboratory

environment and complying with regulatory standards.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) for WEHI-9625 provided by the manufacturer and follow all local, state, and

federal regulations for hazardous waste disposal. Your institution's Environmental Health and

Safety (EHS) department should be consulted for specific institutional procedures.

WEHI-9625: Key Data
Property Data

Chemical Name WEHI-9625

Molecular Formula C₂₀H₁₅N₃O₄S

CAS Number 2595314-46-6

Appearance Solid

Commonly Used Solvent Dimethyl sulfoxide (DMSO)

Mechanism of Action Inhibitor of apoptosis that binds to VDAC2.[1]
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Experimental Protocol for the Disposal of WEHI-
9625
The standard and regulatory-compliant method for the disposal of WEHI-9625 is through a

licensed chemical waste management facility. The following protocol details the necessary

steps for preparing WEHI-9625 waste for collection and disposal.

Objective: To safely segregate, package, and label WEHI-9625 waste for disposal by a certified

hazardous waste contractor.

Materials:

Designated, leak-proof hazardous waste container (compatible with WEHI-9625 and any

solvents used)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Spill containment materials (e.g., absorbent pads)

Procedure:

Waste Identification and Segregation:

Identify all waste streams containing WEHI-9625. This includes:

Unused or expired neat (solid) compound.

Solutions containing WEHI-9625 (e.g., in DMSO).

Contaminated lab supplies (e.g., weighing boats, pipette tips, gloves, vials).

Do not mix WEHI-9625 waste with other incompatible waste streams.[1] It is best practice

to collect halogenated and non-halogenated solvent wastes separately.[2]

Containerization:
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Solid Waste: Place all solid waste, including contaminated PPE and lab supplies, into a

designated, leak-proof hazardous waste container.

Liquid Waste: For liquid waste containing WEHI-9625, use a compatible, sealable

container. If the solvent is DMSO, a high-density polyethylene (HDPE) container is

appropriate.

Ensure the container is not overfilled; a maximum of 80-90% capacity is recommended to

allow for expansion and prevent spills.

Keep waste containers closed except when adding waste.[2][3]

Labeling:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "WEHI-9625".

The CAS number: "2595314-46-6".

An accurate estimate of the quantity of waste.

The name of the primary solvent (e.g., "Dimethyl sulfoxide").

The date the waste was first added to the container.

The name and contact information of the generating laboratory.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[1][2]

Ensure the storage area is secure, well-ventilated, and away from general laboratory

traffic.

Store in secondary containment to prevent spills from reaching drains.[3]
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Follow institutional and local regulations regarding the maximum allowable accumulation

time for hazardous waste.

Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal company.[4]

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Empty Container Disposal:

Empty containers that held WEHI-9625 must be triple-rinsed with a suitable solvent.[2][3]

The first rinsate must be collected and disposed of as hazardous waste.[2] Subsequent

rinses may be permissible for drain disposal depending on local regulations, but it is best

practice to collect all rinsates as hazardous waste.

After triple-rinsing, deface the original label on the container before disposal in regular

trash or recycling, as per institutional policy.[3]

Spill Management:

In the event of a spill, wear appropriate PPE, contain the spill using absorbent materials, and

collect the contaminated materials into a sealed container for disposal as hazardous waste.

Report the spill to your institution's EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of WEHI-
9625.
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Caption: WEHI-9625 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

